Cas no 1005588-06-6 (<br>3-Thiophen-2-yl-[1,2,4]oxadiazole-5-carboxylic acid (1,5-dimethyl-1H-pyrazo l-4-ylmethyl)-amide)

• Product Name: <br>3-Thiophen-2-yl-[1,2,4]oxadiazole-5-carboxylic acid (1,5-dimethyl-1H-pyrazo l-4-ylmethyl)-amide
• CAS No: 1005588-06-6
• MF: C₁₃H₁₃N₅O₂S
• MW: 303.339620351791
• CID: 3116297
• PubChem ID: 19586790
• Update Time: 2025-04-21

<br>3-Thiophen-2-yl-[1,2,4]oxadiazole-5-carboxylic acid (1,5-dimethyl-1H-pyrazo l-4-ylmethyl)-amide Chemical and Physical Properties

Names and Identifiers

• <br>3-Thiophen-2-yl-[1,2,4]oxadiazole-5-carboxylic acid (1,5-dimethyl-1H-pyrazo l-4-ylmethyl)-amide
• CCG-323970
• DTXSID101128000
• AKOS003749977
• N~5~-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-3-(2-THIENYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE
• N-[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide
• 1005588-06-6
• N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-3-(thiophen-2-yl)-1,2,4-oxadiazole-5-carboxamide
• STL394520

• Inchi： 1S/C13H13N5O2S/c1-8-9(7-15-18(8)2)6-14-12(19)13-16-11(17-20-13)10-4-3-5-21-10/h3-5,7H,6H2,1-2H3,(H,14,19)
• InChI Key： SRAGIGRLQKILAR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C(NCC2C=NN(C)C=2C)=O)=N1

Computed Properties

• Exact Mass: 303.07899585Da
• Monoisotopic Mass: 303.07899585Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų